Methyl 2-(azetidine-1-carbothioylamino)benzoate

• IUPAC Name: methyl 2-(azetidine-1-carbothioylamino)benzoate
• InChI: InChI=1S/C12H14N2O2S/c1-16-11(15)9-5-2-3-6-10(9)13-12(17)14-7-4-8-14/h2-3,5-6H,4,7-8H2,1H3,(H,13,17)
• InChI Key: LPJOJRVSOGYMHQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=S)N2CCC2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

Methyl 2-(azetidine-1-carbothioylamino)benzoate, also known as Methyl ACB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a member of the azetidine family and has a unique chemical structure that makes it a promising candidate for research in drug discovery, biochemistry, and other related fields.

Mechanism of Action

Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB works by inhibiting the activity of certain enzymes in the body, which can lead to a variety of physiological and biochemical effects. The compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB has been found to have a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. Additionally, the compound has been found to have an effect on the central nervous system, leading to a decrease in anxiety and depression in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB in lab experiments is its unique chemical structure, which makes it a promising candidate for research in drug discovery, biochemistry, and other related fields. However, the compound has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are many potential future directions for research involving Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB. One area of interest is the development of new drugs based on the compound's ability to inhibit the activity of certain enzymes. Additionally, further research is needed to fully understand the compound's mechanism of action and potential applications in various fields of scientific research. Overall, Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB is a promising compound that has the potential to lead to significant advancements in drug discovery and other related fields.

Synthesis Methods

Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB can be synthesized using a variety of methods, including the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid, which is then reacted with azetidine-1-carbothioamide to form Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB. Another method involves the reaction of 2-aminobenzoic acid with carbon disulfide to form 2-(1,3-dithiolan-2-yl)benzoic acid, which is then reacted with azetidine to form Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB.

Scientific Research Applications

Methyl 2-(azetidine-1-carbothioylamino)benzoate ACB has been found to have potential applications in various fields of scientific research. In drug discovery, the compound has been studied for its ability to inhibit the activity of certain enzymes, which could lead to the development of new drugs for the treatment of various diseases. The compound has also been studied for its potential use as a fluorescent probe for the detection of certain molecules in biological samples.